Cas no 2171639-62-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid
• CAS No: 2171639-62-4
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5783386
• PubChem ID: 165582703
• Update Time: 2025-06-12

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{octahydrofuro[3,4-c]pyridin-5-yl}-4-oxobutanoic acid
• EN300-1528980
• 2171639-62-4
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid

• Inchi： 1S/C26H28N2O6/c29-24(30)11-23(25(31)28-10-9-16-13-33-14-17(16)12-28)27-26(32)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,32)(H,29,30)
• InChI Key： SIZNXPUFBIHPHV-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(C(CC(=O)O)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CCC2C1

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic Acid (CAS No. 2171639-62-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2171639-62-4, belongs to a class of molecules that exhibit promising biochemical activity, making it a subject of intense study in medicinal chemistry and drug discovery.

The molecular structure of this compound features a combination of fluorene and piperidine moieties, which are known for their stability and ability to interact with biological targets. The presence of a methoxycarbonyl group and an oxobutanoic acid moiety further enhances its potential as a pharmacophore, contributing to its versatility in chemical modifications and biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have indicated that the fluorene-based scaffold in this compound can effectively engage with specific protein targets, potentially leading to the development of novel therapeutic agents. The octahydrofuro3,4-cpyridine ring adds an additional layer of complexity, which may influence its solubility, metabolic stability, and overall pharmacokinetic profile.

In the context of modern drug development, the synthesis and characterization of such intricate molecules are crucial. The synthetic pathways for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid have been optimized to ensure high yields and purity, facilitating further biochemical and pharmacological investigations. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the compound.

The potential applications of this compound are vast, particularly in the treatment of various diseases where targeted protein inhibition is required. For instance, preliminary studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as arthritis or autoimmune disorders. Additionally, its structural features may make it useful in developing treatments for neurological disorders by interacting with specific neurotransmitter receptors.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these laboratory findings into clinical applications. The integration of high-throughput screening (HTS) technologies allows for rapid testing of large libraries of compounds, including derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid, against diverse biological targets. This approach accelerates the identification of lead compounds that can be further optimized through structure-based drug design.

The safety and efficacy of any potential drug candidate must be rigorously evaluated through preclinical studies. These studies involve assessing the compound's toxicity profile, pharmacokinetic behavior, and interaction with biological systems. Advanced techniques such as mass spectrometry (MS) and x-ray crystallography provide critical insights into the compound's molecular interactions and help predict its behavior in vivo.

As research progresses, the understanding of how structural modifications influence biological activity will continue to evolve. The case of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{octahydrofuro3,4-cpyridin-5-yl}-4-oxobutanoic acid exemplifies how cutting-edge chemical synthesis combined with sophisticated analytical methods can lead to the discovery of novel therapeutic agents. Its unique combination of structural features positions it as a valuable asset in the ongoing quest to develop safer and more effective treatments for human diseases.